Cas no 62659-14-7 (1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-)

• Product Name: 1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-
• CAS No: 62659-14-7
• MF: C₁₀H₂₅N₃
• MW: 187.325602293015
• CID: 436283
• PubChem ID: 21428684
• Update Time: 2025-04-19

1,4-Butanediamine, N-(3-aminopropyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-
• N'-(3-aminopropyl)-N'-propylbutane-1,4-diamine
• N~1~-(3-Aminopropyl)-N~1~-propylbutane-1,4-diamine
• 62659-14-7
• SCHEMBL11739216
• DTXSID20613691

• Inchi： 1S/C10H25N3/c1-2-8-13(10-5-7-12)9-4-3-6-11/h2-12H2,1H3
• InChI Key： VROUNQCTUDTEKW-UHFFFAOYSA-N
• SMILES： N(CCC)(CCCN)CCCCN

Computed Properties

• Exact Mass: 187.20505
• Monoisotopic Mass: 187.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.28